Cas no 2137550-56-0 (1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]ethan-1-one)

• Product Name: 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]ethan-1-one
• CAS No: 2137550-56-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5869970
• PubChem ID: 165446366
• Update Time: 2025-10-30

1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3a-(hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]ethan-1-one
• EN300-701457
• 2137550-56-0
• 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]ethan-1-one

• Inchi： 1S/C10H17NO2/c1-8(13)11-6-5-10(7-12)4-2-3-9(10)11/h9,12H,2-7H2,1H3
• InChI Key： UABXNTTYEISHFT-UHFFFAOYSA-N
• SMILES： OCC12CCN(C(C)=O)C1CCC2

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]ethan-1-one

Research Briefing on 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]ethan-1-one (CAS: 2137550-56-0)

The compound 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]ethan-1-one (CAS: 2137550-56-0) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This bicyclic pyrrolidine derivative with a hydroxymethyl substituent presents unique structural features that make it valuable for drug discovery and development. Recent studies have focused on its potential as a building block for novel bioactive compounds, particularly in the realm of central nervous system (CNS) therapeutics.

Structural analysis reveals that the compound's rigid bicyclic scaffold provides an excellent platform for developing conformationally constrained analogs of biologically active molecules. The hydroxymethyl group at the 3a-position offers a versatile handle for further chemical modifications, while the carbonyl group at position 1 enhances the molecule's ability to participate in key molecular interactions. These features have prompted several research groups to explore its utility in designing new pharmacophores.

Recent pharmacological investigations have demonstrated that derivatives of 2137550-56-0 show promising binding affinity to various neurotransmitter receptors, particularly those in the serotonin and dopamine systems. A 2023 study published in the Journal of Medicinal Chemistry reported that optimized analogs of this scaffold exhibited selective modulation of 5-HT_2A receptors with nanomolar potency, suggesting potential applications in neuropsychiatric disorders. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability has been particularly noteworthy in these studies.

Synthetic methodologies for 1-[3a-(Hydroxymethyl)-octahydrocyclopenta[b]pyrrol-1-yl]ethan-1-one have seen significant advancements in the past two years. A novel asymmetric synthesis route published in Organic Letters (2024) achieved the compound in 5 steps with 78% overall yield and >99% enantiomeric excess. This represents a substantial improvement over previous synthetic approaches and has facilitated broader investigation of its medicinal chemistry potential.

Current research directions include exploring the compound's utility in developing new treatments for Parkinson's disease and schizophrenia, with several preclinical candidates already showing efficacy in animal models. Additionally, its application in pain management therapeutics is being investigated due to its unique interaction profile with opioid receptors. The compound's versatility as a synthetic intermediate continues to attract attention from both academic and industrial research groups.

Future research on 2137550-56-0 is expected to focus on structure-activity relationship studies to optimize its pharmacological properties and expand its therapeutic applications. The development of novel synthetic derivatives and investigation of their biological activities will likely remain a key area of investigation in the coming years, potentially leading to new clinical candidates in multiple therapeutic areas.